2,6-difluoro-N-(2-methylpropyl)aniline

• Molecular Formula: C10H13F2N
• Molecular Weight: 185.21 g/mol
• IUPAC Name: 2,6-difluoro-N-(2-methylpropyl)aniline
• InChI: InChI=1S/C10H13F2N/c1-7(2)6-13-10-8(11)4-3-5-9(10)12/h3-5,7,13H,6H2,1-2H3
• InChI Key: KHTPWWXAPNHMQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=CC=C1F)F

Description

2,6-difluoro-N-(2-methylpropyl)aniline is a useful research compound. Its molecular formula is C10H13F2N and its molecular weight is 185.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-difluoroaniline (387 mg, 3 mmol), potassium iodide (996 mg, 6.00 mmol) and [Cp*IrCl2]2 (33.1 mg, 0.030 mmol) were dissolved in 2-methyl-1-propanol (3 mL, 32.4 mmol). The resulting mixture was heated by microwaves to 190° C. for 8 hours. To the reaction mixture was added dichloromethane (10 mL) and water (10 mL) and the organic phase separated (hydrophobic frit). Diethyl ether was added and the solution filtered through a silica cartridge (10 g) eluting with further diethyl ether. The filtrate was evaporated in vacuo, then purified by flash silica (Si) chromatography (using a 0-100% dichloromethane-cyclohexane gradient). The appropriate fractions were combined and concentrated to give the title product (80 mg) as a colourless oil. LCMS (M+1) 186, RT 1.26 mins.